Cas no 101064-48-6 (Microcystin YR (9CI))

• Product Name: Microcystin YR (9CI)
• CAS No: 101064-48-6
• MF: C₅₂H₇₂N₁₀O₁₃
• MW: 1045.18729305267
• CID: 175132
• PubChem ID: 6437088
• Update Time: 2025-07-20

Microcystin YR (9CI) Chemical and Physical Properties

Names and Identifiers

• Microcystin YR (9CI)
• Microcystin YR
• Microcystin YR from Microcystis aeruginosa
• Microcystin-YR solution
• Cyanoginosin-yr
• Cyanoginosin yr
• Cyanoginosin la, 3-tyrosyl-5-arginine-
• Cyanoginosin la, 3-L-tyrosyl-5-L-arginine
• Cyanoginosin la, 3-L-tyrosine-5-L-arginine
• Q27259546
• BDBM50542676
• C19997
• 1ST001280-10M
• CYCLO(2,3-DIDEHYDRO-N-METHYLALANYL-D-ALANYL-L-TYROSYL-(3S)-3-METHYL-D-.BETA.-ASPARTYL-L-ARGINYL-(2S,3S,4E,6E,8S,9S)-3-AMINO-9-METHOXY-2,6,8-TRIMETHYL-10-PHENYL-4,6-DECADIENOYL-D-.GAMMA.-GLUTAMYL)
• MC-YR
• CYANOGINOSIN LA, 3-L-TYROSINE-5-L-ARGININE-
• 101064-48-6
• Cyclo[2,3-didehydro-N-methylalanyl-D-alanyl-L-tyrosyl-(3S)-3-methyl-D-.beta.-aspartyl-L-arginyl-(2S,3S,4E,6E,8S,9S)-3-amino-9-methoxy-2,6,8-trimethyl-10-phenyl-4,6-decadienoyl-D-.gamma.-glutamyl]
• (5R,8S,11R,12S,15S,18S,19S,22R)-15-(3-Carbamimidamidopropyl)-8-[(4-hydroxyphenyl)methyl]-18-[(1E,3E,5S,6S)-6-methoxy-3,5-dimethyl-7-phenylhepta-1,3-dien-1-yl]-1,5,12,19-tetramethyl-2-methylidene-3,6,9,13,16,20,25-heptaoxo-1,4,7,10,14,17,21-heptaazacyclopentacosane-11,22-dicarboxylic acid
• (5R,8S,11R,12S,15S,18S,19S,22R)-15-[3-(diaminomethylideneamino)propyl]-8-[(4-hydroxyphenyl)methyl]-18-[(1E,3E,5S,6S)-6-methoxy-3,5-dimethyl-7-phenylhepta-1,3-dienyl]-1,5,12,19-tetramethyl-2-methylidene-3,6,9,13,16,20,25-heptaoxo-1,4,7,10,14,17,21-heptazacyclopentacosane-11,22-dicarboxylic acid
• Microcystin YR Solution in Methanol, 10ug/mL
• 4G08121T5U
• N-METHYLCYCLO(DHA-D-ALA-L-TYR-((3S)-3-METHYL-D-BETAASP-)-L-ARG-((2S,3S)-2-METHYL-3-((1E,3E,5S,6S)-3,5-DIMETHYL-6-METHOXY-7-PHENYLHEPTA-1,3-DIENE-1-YL)-BETAALA-)-D-GAMMAGLU-)
• Microcystin-YR
• MCYR
• UNII-4G08121T5U
• DTXSID00880086
• CYCLO(2,3-DIDEHYDRO-N-METHYLALANYL-D-ALANYL-L-TYROSYL-ERYTHRO-3-METHYL-D-.BETA.-ASPARTYL-L-ARGINYL-(2S,3S,4E,6E,8S,9S)-4,5,6,7-TETRADEHYDRO-9-METHOXY-2,6,8-TRIMETHYL-10-PHENYL-3-AMINODECANOYL-D-.GAMMA.-GLUTAMYL)
• CHEMBL4633668
• OWHASZQTEFAUJC-GJRPNUFSSA-N

• Inchi： 1S/C52H72N10O13/c1-28(25-29(2)41(75-8)27-34-13-10-9-11-14-34)16-21-37-30(3)44(65)59-39(50(71)72)22-23-42(64)62(7)33(6)47(68)56-32(5)46(67)60-40(26-35-17-19-36(63)20-18-35)49(70)61-43(51(73)74)31(4)45(66)58-38(48(69)57-37)15-12-24-55-52(53)54/h9-11,13-14,16-21,25,29-32,37-41,43,63H,6,12,15,22-24,26-27H2,1-5,7-8H3,(H,56,68)(H,57,69)(H,58,66)(H,59,65)(H,60,67)(H,61,70)(H,71,72)(H,73,74)(H4,53,54,55)/b21-16+,28-25+/t29-,30-,31-,32+,37-,38-,39+,40-,41-,43+/m0/s1
• InChI Key： OWHASZQTEFAUJC-GJRPNUFSSA-N
• SMILES： O(C)[C@@H](CC1C=CC=CC=1)[C@@H](C)/C=C(\C)/C=C/[C@H]1[C@H](C)C(N[C@@H](C(=O)O)CCC(N(C)C(=C)C(N[C@H](C)C(N[C@@H](CC2C=CC(=CC=2)O)C(N[C@@H](C(=O)O)[C@H](C)C(N[C@H](C(N1)=O)CCC/N=C(\N)/N)=O)=O)=O)=O)=O)=O

Computed Properties

• Exact Mass: 1044.53000
• Monoisotopic Mass: 1044.528032
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 11
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 75
• Rotatable Bond Count: 15
• Complexity: 2110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 363
• Surface Charge: 0
• Tautomer Count: 1001
• XLogP3: 2.2

Experimental Properties

• Color/Form: White powder
• Density: 1.33
• Boiling Point: °Cat760mmHg
• Flash Point: 11 °C
• Refractive Index: 1.615
• Solubility: methanol: 2  mg/mL (further dilute to 10% (v/v) methanol)
• PSA: 360.87000
• LogP: 3.83190

Microcystin YR (9CI) Security Information

• Hazardous Material transportation number：UN 2811 6.1/PG 1
• WGK Germany：3
• Hazard Category Code： 26/27/28-36/37/38-43-39/23/24/25-23/24/25-11
• Safety Instruction： S26; S36/37/39; S45; S36/37; S16
• RTECS：000000030272
• Hazardous Material Identification：
• Safety Term：S26-36/37/39-45-36/37-16
• Storage Condition：−20°C
• Risk Phrases：R26/27/28

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Peptidomimetics Hybrid peptides

Additional information on Microcystin YR (9CI)

Comprehensive Overview of Microcystin YR (9CI) (CAS No. 101064-48-6): Properties, Applications, and Research Insights

Microcystin YR (9CI) (CAS No. 101064-48-6) is a cyclic heptapeptide belonging to the microcystin family, a group of naturally occurring toxins produced by certain freshwater cyanobacteria. This compound has garnered significant attention in environmental science, toxicology, and biomedical research due to its unique structural properties and biological activity. The growing interest in Microcystin YR is reflected in its frequent appearance in scientific literature and online searches, particularly in the context of water quality, algal blooms, and toxin detection methods.

Structurally, Microcystin YR features a conserved Adda side chain (3-amino-9-methoxy-2,6,8-trimethyl-10-phenyldeca-4,6-dienoic acid), which is critical for its biological activity. The compound's molecular formula is C₅₂H₇₂N₁₀O₁₃, with a molecular weight of 1045.2 g/mol. Researchers often investigate its mechanism of action, particularly its inhibition of protein phosphatases PP1 and PP2A, which contributes to its cytotoxic effects. Recent studies have explored its potential role in cellular signaling pathways, making it a subject of interest in cancer research and drug development.

Environmental concerns surrounding Microcystin YR have surged due to the increasing frequency of harmful algal blooms (HABs) in water bodies worldwide. Climate change and eutrophication have exacerbated this issue, leading to higher concentrations of cyanotoxins in drinking water sources. Public health agencies and environmental organizations frequently search for water treatment solutions for microcystins and detection methods for Microcystin YR, highlighting the compound's relevance in current environmental debates.

Analytical techniques for identifying and quantifying Microcystin YR have evolved significantly. High-performance liquid chromatography (HPLC) coupled with mass spectrometry (MS) remains the gold standard, while emerging technologies like biosensors and immunoassays offer rapid detection alternatives. The scientific community continues to investigate Microcystin YR toxicity levels and safe exposure limits, particularly for aquatic organisms and human health.

In biomedical research, Microcystin YR serves as a valuable tool for studying cellular processes. Its ability to modulate protein phosphorylation makes it useful in investigating signal transduction pathways. Recent publications have explored its potential applications in cancer research and neurodegenerative disease studies, though these investigations remain at the preclinical stage. The compound's specificity for certain enzymes continues to make it a subject of interest in structural biology and enzymology.

The economic impact of Microcystin YR contamination has become a pressing issue for water treatment facilities and agricultural operations. Search trends reveal growing interest in cost-effective microcystin removal and prevention of algal blooms. Researchers are actively developing advanced oxidation processes, activated carbon filtration, and biological degradation methods to address these challenges. Public awareness campaigns about the risks associated with cyanotoxins have also increased, particularly in regions affected by recurring algal blooms.

From a regulatory perspective, Microcystin YR falls under various water quality guidelines established by environmental protection agencies worldwide. The World Health Organization (WHO) has set provisional guidelines for microcystin-LR (a structural analog), which many countries reference when establishing their own standards for Microcystin YR water safety. This regulatory framework continues to evolve as new research emerges about the compound's long-term effects and environmental persistence.

Future research directions for Microcystin YR include the development of more sensitive detection methods, improved understanding of its ecological impacts, and exploration of potential therapeutic applications. The compound's unique properties ensure it will remain a focus of scientific investigation across multiple disciplines. As climate change alters aquatic ecosystems, the study of Microcystin YR and related cyanotoxins will likely grow in importance for environmental protection and public health initiatives.